molecular formula C8H12O3 B6204056 methyl 2-methyl-5-oxocyclopentane-1-carboxylate, Mixture of diastereomers CAS No. 18067-33-9

methyl 2-methyl-5-oxocyclopentane-1-carboxylate, Mixture of diastereomers

Cat. No. B6204056
CAS RN: 18067-33-9
M. Wt: 156.2
InChI Key:
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Description

“Methyl 2-methyl-5-oxocyclopentane-1-carboxylate” is an organic compound with the CAS Number: 18067-33-9 . It is a liquid at room temperature . The IUPAC name for this compound is “methyl 2-methyl-5-oxocyclopentane-1-carboxylate” and its InChI Code is "1S/C8H12O3/c1-5-3-4-6 (9)7 (5)8 (10)11-2/h5,7H,3-4H2,1-2H3" .


Synthesis Analysis

The synthesis of “methyl 2-methyl-5-oxocyclopentane-1-carboxylate” can be achieved by reacting cyclopentanone with dimethyl carbonate in the presence of a solid base catalyst KF/Al2O3 . The reaction is carried out under reflux for 3 hours. After cooling, the catalyst is filtered off, and the filtrate is distilled under reduced pressure to obtain the product .


Molecular Structure Analysis

The molecular structure of “methyl 2-methyl-5-oxocyclopentane-1-carboxylate” is based on the InChI Code "1S/C8H12O3/c1-5-3-4-6 (9)7 (5)8 (10)11-2/h5,7H,3-4H2,1-2H3" . This indicates that the compound has a cyclopentane ring with a ketone (C=O) and an ester (COOCH3) functional group attached to it .


Physical And Chemical Properties Analysis

“Methyl 2-methyl-5-oxocyclopentane-1-carboxylate” is a clear colorless to slight yellowish liquid . It has a molecular weight of 156.18 . The compound is stored at a temperature of 4°C .

Safety and Hazards

“Methyl 2-methyl-5-oxocyclopentane-1-carboxylate” is classified as a combustible liquid. It is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-5-oxocyclopentane-1-carboxylate involves the condensation of a cyclopentanone derivative with a methyl ester in the presence of a base. The resulting product is a mixture of diastereomers, which can be separated by column chromatography.", "Starting Materials": [ "2-methylcyclopentanone", "methyl 2-oxocyclopentanecarboxylate", "base (e.g. sodium hydride, potassium carbonate)", "solvent (e.g. tetrahydrofuran, dimethylformamide)" ], "Reaction": [ "Add the base to the solvent and stir until dissolved", "Slowly add the 2-methylcyclopentanone to the solution and stir for several hours", "Add the methyl ester to the reaction mixture and stir for several more hours", "Quench the reaction with water and extract the product with an organic solvent", "Purify the product by column chromatography to obtain a mixture of diastereomers" ] }

CAS RN

18067-33-9

Molecular Formula

C8H12O3

Molecular Weight

156.2

Purity

95

Origin of Product

United States

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